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Compound of Interest

Compound Name:
L-Leucine benzyl ester p-

toluenesulfonate

Cat. No.: B555005 Get Quote

L-Leucine Benzyl Ester p-Toluenesulfonate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,

and synthesis of L-Leucine benzyl ester p-toluenesulfonate. This compound serves as a

crucial building block in peptide synthesis and various other applications within pharmaceutical

and chemical research.

Core Chemical Properties
L-Leucine benzyl ester p-toluenesulfonate is a white to off-white crystalline powder.[1] It is a

salt composed of the benzyl ester of the amino acid L-leucine and the p-toluenesulfonate

anion. This salt form enhances the stability and handling of the L-leucine benzyl ester. Key

quantitative properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₂₀H₂₇NO₅S [2][3]

Molecular Weight 393.5 g/mol [2][3]

Melting Point 153-160 °C [3]

Boiling Point 302.5 °C at 760 mmHg [3]

Flash Point 157.6 °C [3]

Solubility Soluble in Methanol [3]

Storage Temperature 2-8°C [3]

CAS Number 1738-77-8 [3][4]

Chemical Structure
The structure of L-Leucine benzyl ester p-toluenesulfonate consists of three main

components: the L-leucine core, a benzyl ester protecting group on the carboxylic acid

functionality, and a p-toluenesulfonate counter-ion associated with the protonated amino group.

IUPAC Name: benzyl (2S)-2-amino-4-methylpentanoate;4-methylbenzenesulfonic acid[2]

SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)C--INVALID-LINK--N[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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